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Compound of Interest

Compound Name: UNCO0321

Cat. No.: B612091

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
stock solutions of UNC0321, a potent and selective inhibitor of G9a and GLP histone
methyltransferases, using Dimethyl Sulfoxide (DMSOQO) as the solvent.

Data Presentation

A summary of the key quantitative data for UNC0321 is presented in the table below for easy
reference.
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Property Value Reference
Molecular Weight 515.69 g/mol [1]
Formula C27H4sN70s3 [1]
CAS Number 1238673-32-9 [1]
Appearance White crystalline powder [2]
Purity >98% [2]

Solubility in DMSO

100 mg/mL (193.91 mM). Use
of fresh, anhydrous DMSO is
recommended.

[1]3]

Ki for G9a 63 pM [1114]
ICso for G9a 6-9 nM (assay-dependent) [1]14]
ICso for GLP 15-23 nM (assay-dependent) [3]

Storage of Powder

3 years at -20°C

[1]

1 year at -80°C; 1 month at

Storage of DMSO Stock -20°C. Avoid repeated freeze- [1]

thaw cycles.

Signaling Pathway

UNCO0321 is a selective inhibitor of the histone methyltransferases G9a and G9a-like protein
(GLP). These enzymes are responsible for the mono- and di-methylation of histone H3 at lysine
9 (H3K9mel and H3K9me?2), which are epigenetic marks generally associated with
transcriptional repression. By inhibiting G9a and GLP, UNC0321 leads to a reduction in global
H3K9me2 levels, thereby influencing gene expression. This mechanism has been shown to
impact various cellular processes, including the Wnt signaling pathway by regulating the
expression of genes like APC2.[5]
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UNCO0321 inhibits G9a/GLP, reducing H3K9me2 and affecting gene expression.

Experimental Protocols

Materials
* UNCO0321 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes and sterile tips
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Analytical balance

Protocol for Preparing a 10 mM UNC0321 Stock Solution

Preparation: Work in a clean, designated area. Ensure all equipment is clean and dry. It is
recommended to use fresh, anhydrous DMSO as moisture can reduce the solubility of
UNCO0321.[1]

Weighing: Accurately weigh the desired amount of UNC0321 powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 0.5157 mg of UNC0321 (Molecular
Weight = 515.69 g/mol ).

Dissolving: Add the weighed UNC0321 powder to a sterile microcentrifuge tube. Add the
calculated volume of DMSO. For the example above, add 100 pL of DMSO.

Mixing: Vortex the solution until the UNC0321 powder is completely dissolved. Gentle
warming (e.g., in a 37°C water bath) and sonication can be used to aid dissolution if
necessary.[3] Visually inspect the solution to ensure there are no visible particles.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles.[1] Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for
short-term storage (up to 1 month).[1]

Experimental Workflow Diagram

The following diagram illustrates the workflow for preparing the UNC0321 stock solution.
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Workflow for preparing UNC0321 stock solution.

Application in Cell-Based

Assays

For cell-based assays, the UNC0321 DMSO stock solution should be diluted to the final
working concentration in the appropriate cell culture medium. It is crucial to ensure that the final

concentration of DMSO in the culture medium is low (typically < 0.1%) to avoid solvent-induced

cytotoxicity.

© 2025 BenchChem. All rights reserved.

5/7

Tech Support


https://www.benchchem.com/product/b612091?utm_src=pdf-body-img
https://www.benchchem.com/product/b612091?utm_src=pdf-body
https://www.benchchem.com/product/b612091?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Example Dilution for a 100 nM Working Concentration:
e Prepare a 10 mM stock solution of UNC0321 in DMSO as described above.

o Perform a serial dilution of the stock solution. For example, dilute the 10 mM stock 1:100 in
sterile PBS or culture medium to obtain a 100 puM intermediate stock.

o Further dilute the 100 uM intermediate stock 1:1000 in the final volume of cell culture
medium to achieve a final working concentration of 100 nM.

Working concentrations for UNC0321 can vary depending on the cell type and experimental
design. For instance, in Human Umbilical Vein Endothelial Cells (HUVECS), concentrations
ranging from 50 pM to 200 pM have been used.[3] In MDA-MB-231 cells, UNC0321 has been
shown to reduce H3K9me2 levels.[6]

Safety Precautions

UNCO0321 is a bioactive compound. Standard laboratory safety practices should be followed
when handling this chemical. This includes wearing appropriate personal protective equipment
(PPE) such as gloves, a lab coat, and safety glasses. Handle the compound in a well-ventilated
area. Refer to the Material Safety Data Sheet (MSDS) for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for UNC0321 Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612091#preparing-unc0321-stock-solution-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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